Cas no 476285-13-9 (N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• CAS No: 476285-13-9
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6420524
• PubChem ID: 1228253
• Update Time: 2025-10-31

N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• N-(4-methylbenzo[d]thiazol-2-yl)-2-phenoxyacetamide
• Acetamide, N-(4-methyl-2-benzothiazolyl)-2-phenoxy-
• F0336-0224
• AN-652/41267841
• Oprea1_113724
• AKOS001202033
• 476285-13-9
• Z29809081

• Inchi： 1S/C16H14N2O2S/c1-11-6-5-9-13-15(11)18-16(21-13)17-14(19)10-20-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key： OOCFGEXAXSIKDP-UHFFFAOYSA-N
• SMILES： S1C(NC(COC2C=CC=CC=2)=O)=NC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• pka: 9.23±0.70(Predicted)

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide

Introduction to N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 476285-13-9)

N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide, a compound with the chemical formula C₁₄H₁₁NO₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a benzothiazole core and a phenoxyacetamide moiety. The benzothiazole ring is known for its presence in various bioactive molecules, while the phenoxyacetamide group often contributes to the pharmacological properties of the compound. The CAS number 476285-13-9 uniquely identifies this substance, ensuring precise classification and reference in scientific literature.

The synthesis of N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide involves multiple steps, each requiring careful optimization to achieve high yield and purity. The benzothiazole ring is typically synthesized through cyclization reactions involving thioamides and carbonyl compounds. Subsequent functionalization of the ring with the phenoxyacetamide group further refines the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

Recent research has highlighted the potential of N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide as a lead compound in drug discovery. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry. Studies have indicated that this compound exhibits interesting biological activities, particularly in the context of anti-inflammatory and antimicrobial applications. The presence of both the benzothiazole and phenoxyacetamide moieties suggests multiple interaction sites with biological targets, which could be exploited for therapeutic purposes.

In vitro studies have demonstrated that N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide interacts with various enzymes and receptors, modulating their activity in a manner that could be therapeutically beneficial. For instance, preliminary data suggest that this compound may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antimicrobial properties have been observed against several strains of bacteria and fungi, indicating its potential as an antimicrobial agent.

The pharmacokinetic profile of N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Advanced computational methods, including molecular docking and pharmacokinetic modeling, have been utilized to predict the behavior of this compound within biological systems. These studies provide valuable insights into its potential efficacy and safety profiles.

One of the most exciting aspects of N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide is its versatility in drug design. By modifying specific functional groups within its structure, researchers can fine-tune its biological activities to target specific diseases or conditions more effectively. This flexibility makes it an attractive scaffold for developing novel therapeutic agents. Furthermore, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other drugs.

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines. N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide represents a promising candidate for further investigation in this context. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new treatments. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in pharmaceutical development.

In conclusion, N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 476285-13-9) is a fascinating molecule with significant potential in medicinal chemistry. Its complex structure and diverse biological activities make it an excellent candidate for further exploration in drug discovery. By leveraging advanced synthetic techniques and computational methods, researchers can optimize its properties for therapeutic use. As our understanding of this compound grows, so too does its promise as a future therapeutic agent.